Cas no 452105-33-8 (5-(5-Fluoro-2-oxo-1,2-dihydro-indol-3-ylidenemethyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic Acid)

452105-33-8 structure
Product Name:5-(5-Fluoro-2-oxo-1,2-dihydro-indol-3-ylidenemethyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic Acid
CAS No:452105-33-8
Molecular Formula:C16H13N2O3F
Molecular Weight:300.28442
CID:929844
PubChem ID:10979489
5-(5-Fluoro-2-oxo-1,2-dihydro-indol-3-ylidenemethyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic Acid Properties
Names and Identifiers
-
- 5-(5-Fluoro-2-oxo-1,2-dihydro-indol-3-ylidenemethyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic Acid
- 5-[(Z)-(5-Fluoro-2-oxo-1,2-dihydro-3H-indol-3-ylidene)methyl]-2,4 -dimethyl-1H-pyrrole-3-carboxylic acid
- BCP14185
- 5-((Z)-(5-Fluoro-2-oxoindolin-3-ylidene)methyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid
- 5-(5-Fluoro-2-oxo-1,2-dihydro-indol-(3Z)-ylidenemethyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid
- 5-[5-Fluoro-2-oxo-1,2-dihydro-indol-(3Z)-ylidene-methyl]-2,4-dimethyl-1H-pyrrole-3-carboxylic acid
- 452105-33-8
- (3Z)-3-[(3,5-dimethyl-4-carboxy-1H-pyrrol-2-yl)methylidene]-5-fluoro-1,3-dihydro-2H-indol-2-one
- 5-(5-fluoro-2-oxo-1,2-dihydroindol-3-ylidenemethyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid
- 5-((Z)-(5-fluoro-2-oxoindolin-3-ylidene) methyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid
- (Z)-5-((5-fluoro-2-oxoindolin-3-ylidene)methyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid
- BDBM50344216
- CHEMBL1778707
- Sunitinib acid
- C16H13FN2O3
- 5-(5-Fluoro-2-oxo-1,2-dihydroindol-(3Z)-ylidenemethyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid
- Des-N-(2-Diethylaminoethyl)amide Sunitinib Acid
- A6218
- CS-M1922
- AC-8504
- 5-[5-fluoro-2-oxo-1,2-dihydro-indol-(3Z)-ylidenemethyl]-2, 4-dimethyl-1H-pyrrole-3-carboxylic acid
- 5-[(Z)-(5-fluoro-2-oxo-indolin-3-ylidene)methyl]-2,4-dimethyl-1H-pyrrole-3-carboxylic acid
- 5-(5-Fluoro-2-oxo-1,2-dihydro-indol-3-ylidenemethyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid;(Z)-5-((5-Fluoro-2-oxoindolin-3-ylidene)methyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid
- 5-((Z)-(5-Fluoro-1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid
- 1H-Pyrrole-3-carboxylic acid, 5-[(Z)-(5-fluoro-1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl]-2,4-dimethyl-
- DS-4993
- 5-((Z)-(5-fluoro-2-oxoindolin-3-ylidene)methyl)-2 pound not4-dimethyl-1H-pyrrole-3-carboxylicacid
- 356068-93-4
- RBHBOUYXUXWCNJ-WDZFZDKYSA-N
- AM20090632
- 5-((5-Fluoro-2-oxoindolin-3-ylidene)methyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid
- MFCD11521323
- 5-[(Z)-(5-Fluoro-1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl]-2,4-dimethyl-1H-pyrrole-3-carboxylic Acid; (3Z)-3-[(3,5-Dimethyl-4-carboxy-1H-pyrrol-2-yl)methylidene]-5-fluoro-1,3-dihydro-2H-indol-2-one; 5-(5-Fluoro-2-oxo-1,2-dihydroindol-(3Z)-ylidenemethyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid
- (3Z)-3-(3,5-Dimethyl-4-carboxy-1H-pyrrol-2-ylmethylidene)-5-fluoro-1,3-dihydro-2H-indol-2-one
- 5-[5-fluoro-2-oxo-1,2-dihydro-indol-(3Z)-ylidenemethyl]-2,4-dimethyl-1H-pyrrole-3-carboxylic acid
- 1H-Pyrrole-3-carboxylic acid, 5-((Z)-(5-fluoro-1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl)-2,4-dimethyl-
- Q-101344
- 5-((Z)-(5-Fluoro-2-oxoindolin-3-ylidene)methyl)-2,4-dimethyl-1H-pyrrole-3-carboxylicacid
- AKOS015888620
- 3TA57TDQ6K
- UNII-3TA57TDQ6K
- DB-024545
- (3Z)-3-((3,5-Dimethyl-4-carboxy-1H-pyrrol-2-yl)methylidene)-5-fluoro-1,3-dihydro-2H-indol-2-one
- SCHEMBL859965
- D87761
- 5-[(Z)-(5-fluoro-2-oxo-1H-indol-3-ylidene)methyl]-2,4-dimethyl-1H-pyrrole-3-carboxylic Acid
-
- InChIKey: RBHBOUYXUXWCNJ-WDZFZDKYSA-N
- Inchi: InChI=1S/C16H13FN2O3/c1-7-13(18-8(2)14(7)16(21)22)6-11-10-5-9(17)3-4-12(10)19-15(11)20/h3-6,18H,1-2H3,(H,19,20)(H,21,22)/b11-6-
- SMILES: CC1=C(NC(=C1C(=O)O)C)C=C2C3=C(C=CC(=C3)F)NC2=O
Computed Properties
- Exact Mass: 300.09100
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 2
- Monoisotopic Mass: 300.09102044g/mol
- Heavy Atom Count: 22
- Complexity: 522
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.1
- Topological Polar Surface Area: 82.2Ų
Experimental Properties
- LogP: 3.04660
- PSA: 85.68000
5-(5-Fluoro-2-oxo-1,2-dihydro-indol-3-ylidenemethyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic Acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00DFJV-250mg |
5-(5-Fluoro-2-oxo-1,2-dihydro-indol-3-ylidenemethyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic Acid |
452105-33-8 | 95% | 250mg |
$66.00 | 2024-05-02 | |
A2B Chem LLC | AG25883-250mg |
5-((5-Fluoro-2-oxoindolin-3-ylidene)methyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid |
452105-33-8 | 95% | 250mg |
$53.00 | 2024-04-20 | |
Ambeed | A673191-250mg |
5-((5-Fluoro-2-oxoindolin-3-ylidene)methyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic acid |
452105-33-8 | 95% | 250mg |
$66.0 | 2025-02-28 | |
Chemenu | CM727481-250mg |
5-[(Z)-(5-fluoro-2-oxo-1H-indol-3-ylidene)methyl]-2,4-dimethyl-1H-pyrrole-3-carboxylic acid |
452105-33-8 | 95%+ | 250mg |
$72 | 2024-07-16 | |
TRC | F595150-10mg |
5-(5-Fluoro-2-oxo-1,2-dihydro-indol-3-ylidenemethyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic Acid |
452105-33-8 | 10mg |
$ 119.00 | 2023-09-07 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1853567-100mg |
5-[(5-Fluoro-1,2-dihydro-2-oxo-3H-indol-3-ylidene)methyl]-2,4-dimethyl-1H-pyrrole-3-carboxylic acid |
452105-33-8 | 100mg |
¥261.00 |
5-(5-Fluoro-2-oxo-1,2-dihydro-indol-3-ylidenemethyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic Acid Synthesis
5-(5-Fluoro-2-oxo-1,2-dihydro-indol-3-ylidenemethyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic Acid Suppliers
Hubei Yangxin Pharmaceutical Technology Co., Ltd
(CAS:452105-33-8)
MR./MRS.:YANG YI PENG
Phone:15374527030
Email:2853117762@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:452105-33-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
5-(5-Fluoro-2-oxo-1,2-dihydro-indol-3-ylidenemethyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic Acid Related Literature
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Li-Yen Lin,Chih-Hung Tsai,Ken-Tsung Wong,Tsung-Wei Huang,Chung-Chih Wu,Shu-Hua Chou,Francis Lin,Shinn-Horng Chen,An-I Tsai J. Mater. Chem., 2011,21, 5950-5958
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Akash S. Rasal,Khalilalrahman Dehvari,Girum Getachew,Chiranjeevi Korupalli,Anil V. Ghule Nanoscale, 2021,13, 5730-5743
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Yan Zhang,Zelin Gao,Yue Li,Edwin Yue Bun Pun RSC Adv., 2020,10, 41004-41012
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Zhiyuan Cai,Rong Fan,Qian Yang,Tao Zhu,Zhongying Jiang,Yuqiang Ma RSC Adv., 2020,10, 22091-22101
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Zhe Zhang,Xiaofei Chen,Xiaoye Gao,Xuemei Yao,Li Chen,Chaoliang He,Xuesi Chen RSC Adv., 2015,5, 18593-18600
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Faiz Ullah Shah,Mamoun Taher Phys. Chem. Chem. Phys., 2013,15, 9281-9287
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Jiaying Liao,Qiao Hu,Jinxiao Mu,Xiaodong He,Shuo Wang,Chunhua Chen Chem. Commun., 2019,55, 659-662
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Zhiqiang Xie,Yuchen Yang,Dejun Ma Org. Biomol. Chem., 2024,22, 606-620
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Eloy Ramos-Cordoba,Daniel S. Lambrecht,Martin Head-Gordon Faraday Discuss., 2011,150, 345-362
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10. Contents list
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:452105-33-8)5-(5-Fluoro-2-oxo-1,2-dihydro-indol-3-ylidenemethyl)-2,4-dimethyl-1H-pyrrole-3-carboxylic Acid

Purity:99%/99%
Quantity:1g/5g
Price($):158/554